4-[(2-Methoxyethoxy)methyl]benzaldehyde

• IUPAC Name: 4-(2-methoxyethoxymethyl)benzaldehyde
• InChI: InChI=1S/C11H14O3/c1-13-6-7-14-9-11-4-2-10(8-12)3-5-11/h2-5,8H,6-7,9H2,1H3
• InChI Key: VQNLRIQXBXDLLY-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC1=CC=C(C=C1)C=O
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• CAS No.: 117942-41-3; 365224-44-8

Description

4-[(2-Methoxyethoxy)methyl]benzaldehyde is a benzaldehyde derivative substituted with a (2-methoxyethoxy)methyl group at the para position of the aromatic ring. This substituent introduces both ether and methoxy functionalities, enhancing the compound's polarity and solubility in organic solvents. The aldehyde group at the para position makes it a versatile intermediate in organic synthesis, particularly for preparing Schiff bases, heterocycles, or ligands for pharmaceutical applications .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below highlights key structural analogs and their substituent patterns:

Compound Name	Substituent(s) on Benzaldehyde Ring	Molecular Formula	Key Features	References
4-[(2-Methoxyethoxy)methyl]benzaldehyde	Para: (2-Methoxyethoxy)methyl	C₁₁H₁₄O₃	Central compound; polar substituent enhances solubility.
4-Methoxy-3-(2-methoxyethoxy)benzaldehyde	Para: Methoxy; Meta: 2-Methoxyethoxy	C₁₁H₁₄O₄	Increased steric hindrance; altered electronic effects.
2,4-Bis(2-methoxyethoxy)benzaldehyde	Ortho and Para: 2-Methoxyethoxy	C₁₂H₁₆O₅	Higher polarity due to dual substituents; lower melting point.
3-[(2-Methoxyethoxy)methoxy]benzaldehyde	Meta: (2-Methoxyethoxy)methoxy	C₁₁H₁₄O₄	Ether linkage at meta position; distinct reactivity in nucleophilic additions.
4-{2-[2-(2-Methoxyethoxy)ethoxy]ethoxy}benzaldehyde	Para: Extended triethylene glycol chain	C₁₄H₂₀O₅	Enhanced hydrophilicity; potential for polymer or dendrimer synthesis.

Key Observations :

• Substituent Position: Para-substituted analogs (e.g., 4-[(2-Methoxyethoxy)methyl]benzaldehyde) exhibit symmetrical electronic effects, favoring reactions at the aldehyde group.
• Chain Length : Longer ethoxy chains (e.g., in 's compound) increase hydrophilicity and molecular weight, impacting pharmacokinetics in drug design .

Physical and Spectral Properties

• Melting Points: Analogs with bulky substituents (e.g., 4-Methoxy-3-{[4-(tert-butyl)phenoxy]methyl}benzaldehyde in ) exhibit higher melting points (>100°C) due to crystalline packing. Simpler derivatives like 2,4-Bis(2-methoxyethoxy)benzaldehyde may remain liquid at room temperature .
• Spectroscopy :
  • IR : Strong C=O stretches (~1700 cm⁻¹) and C-O-C ether vibrations (~1100 cm⁻¹) are consistent across analogs .
  • NMR : Methoxyethoxy groups show characteristic triplets (δ 3.5–4.0 ppm for OCH₂CH₂O) in ¹H NMR .